Cas no 30062-47-6 (5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine
• CAS No: 30062-47-6
• MF: C₅H₉N₃S₂
• MW: 175.275057554245
• MDL: MFCD00925753
• CID: 852950
• PubChem ID: 583932
• Update Time: 2026-04-29

5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Isopropylthio)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-[(1-methylethyl)thio]-
• 5-(Propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine
• 5-propan-2-ylsulfanyl-1,3,4-thiadiazol-2-amine
• 2-amino-5-iso-propyl-mercapto-1,3,4-thiadiazole
• 2-Amino-5-isopropylthio-1,3,4-thiadiazole
• 5-Isopropylthio-1,3,4-thiadiazolyl-2-amin
• F1324-0044
• 5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD00925753
• Inchi： InChI=1S/C5H9N3S2/c1-3(2)9-5-8-7-4(6)10-5/h3H,1-2H3,(H2,6,7)
• InChI Key： QCMMKDSALYWVRF-UHFFFAOYSA-N
• SMILES： CC(C)SC1=NNC(=N)S1

Computed Properties

• Exact Mass: 175.02400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.31
• Boiling Point: 320.8°C at 760 mmHg
• Flash Point: 147.8°C
• Refractive Index: 1.607
• PSA: 106.07000
• LogP: 1.55090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine (CAS No. 30062-47-6): Properties, Applications, and Innovations

The compound 5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine, identified by its CAS number 30062-47-6, is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing derivative of 1,3,4-thiadiazole exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a thiadiazole core with an isopropylsulfanyl substituent, contributing to its reactivity and potential bioactivity.

In recent years, the demand for thiadiazole derivatives has surged due to their diverse applications in drug discovery and material science. Researchers are particularly interested in 5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine for its role as a building block in the synthesis of biologically active compounds. Its CAS 30062-47-6 identifier is frequently searched in chemical databases, reflecting its importance in academic and industrial settings.

The compound's sulfanyl group enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Studies have explored its potential as a precursor for antimicrobial agents and enzyme inhibitors, aligning with current trends in combating antibiotic resistance. The 1,3,4-thiadiazole scaffold is known for its electron-rich nature, which enables interactions with biological targets, a feature that has sparked interest in medicinal chemistry applications.

From an environmental perspective, 5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine is being investigated for its biodegradability and low ecotoxicity, addressing growing concerns about sustainable chemistry. Innovations in green synthesis methods for this compound are gaining traction, as industries seek to reduce hazardous byproducts. Its CAS 30062-47-6 entry often appears in discussions about eco-friendly chemical processes, highlighting its relevance in modern research.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 30062-47-6, ensuring purity and consistency in research applications. The compound's stability under various conditions makes it suitable for long-term storage, a practical advantage for laboratories and manufacturers. Questions about its spectral data and synthetic protocols are frequently encountered in scientific forums, underscoring its technical significance.

In material science, the thiadiazole ring in 5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine contributes to the development of conductive polymers and corrosion inhibitors. Its ability to form coordination complexes with metals has opened avenues in catalysis and nanotechnology, areas that dominate contemporary scientific inquiries. The compound's CAS number 30062-47-6 is increasingly associated with patents for advanced materials, reflecting its commercial potential.

As regulatory standards evolve, the safety profile of 30062-47-6 remains a key focus. Recent publications emphasize its low mutagenicity and favorable toxicological data, which are critical for its adoption in consumer-facing industries. Searches for "5-(propan-2-ylsulfanyl)-1,3,4-thiadiazol-2-amine safety data sheets" have risen, indicating heightened awareness among professionals handling this chemical.

The future of CAS 30062-47-6 lies in interdisciplinary collaborations, where its molecular versatility can address challenges in healthcare, agriculture, and technology. With ongoing studies exploring its structure-activity relationships, this compound is poised to play a pivotal role in next-generation innovations. Its presence in academic curricula and industry workshops further cements its status as a cornerstone of organic synthesis.